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Compound of Interest

Compound Name: 14:0 PE-DTPA (Gd)

Cat. No.: B15548924 Get Quote

Essential Safety and Handling Guide for 14:0 PE-
DTPA (Gd)
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 1,2-dimyristoyl-sn-

glycero-3-phosphoethanolamine-N-diethylenetriaminepentaacetic acid (gadolinium salt),

hereafter referred to as 14:0 PE-DTPA (Gd). Adherence to these procedures is essential for

ensuring laboratory safety and proper disposal.

Personal Protective Equipment (PPE)
When handling 14:0 PE-DTPA (Gd), especially in its powder form, a comprehensive personal

protective equipment strategy is crucial to prevent exposure.
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Body Part
Personal Protective

Equipment
Reasoning & Specifications

Respiratory
NIOSH-approved dust

respirator

To prevent inhalation of fine

particles which may cause

respiratory irritation.[1][2] In

instances where dust or

aerosols may be generated, a

full-face, self-contained

breathing apparatus is

recommended.[1][2][3]

Eye
Safety glasses with side-

shields

To protect eyes from contact

with dust or splashes.[1][4]

Conforming to EN166 or

NIOSH standards.[4]

Hands
Impermeable gloves (e.g.,

nitrile)

To prevent skin contact with

the material.[1][2][4] Gloves

must be inspected before use

and disposed of as

contaminated waste after

handling.[4]

Body
Protective work clothing (e.g.,

lab coat)

To prevent contamination of

personal clothing.[1][2]

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is essential to minimize exposure and prevent accidents.

Preparation:

Ensure all required PPE is correctly worn before handling the material.

Work in a well-ventilated area, preferably within a chemical fume hood with local exhaust

ventilation.[2][3]

Have an eyewash station and safety shower readily accessible.
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Handling the Material:

Avoid actions that could generate dust, such as vigorous shaking or blowing.[1][2]

If transferring the material, do so carefully to minimize airborne particles.

Use non-sparking tools if the material is in a flammable solvent.[2]

Post-Handling:

Thoroughly wash hands with soap and water after handling is complete.[1][2][3]

Clean the work area to remove any residual contamination.

Do not eat, drink, or smoke in the work area.[1][2][3]

Disposal Plan: Waste Management Protocol
Proper disposal of 14:0 PE-DTPA (Gd) and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. While specific regulations for

gadolinium-based contrast agents are not well-established, a cautious approach is necessary.

[5][6]

Waste Segregation and Collection:

All waste contaminated with 14:0 PE-DTPA (Gd), including used gloves, wipes, and

disposable labware, should be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.

Avoid mixing with other chemical waste streams unless compatibility is confirmed.

Disposal Method:

Dispose of the hazardous waste through a licensed and certified hazardous waste

disposal company.

Do not dispose of 14:0 PE-DTPA (Gd) down the drain or in regular trash.[1][3]
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Experimental Workflow for Safe Handling

Figure 1. Safe Handling Workflow for 14:0 PE-DTPA (Gd)
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Caption: Figure 1. Safe Handling Workflow for 14:0 PE-DTPA (Gd)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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